![molecular formula C22H28N2O3 B2770543 N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide CAS No. 953970-93-9](/img/structure/B2770543.png)
N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide
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Description
N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.477. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Synthesis and Drug Intermediates
Compounds with specific functional groups, such as N-(2-hydroxyphenyl)acetamide, serve as intermediates in the synthesis of antimalarial drugs. The use of immobilized enzymes for chemoselective acetylation exemplifies the application in optimizing drug synthesis processes, showcasing a method that might be relevant for compounds like N-(3-(2-phenylmorpholino)propyl)-2-(p-tolyloxy)acetamide (Deepali B Magadum & G. Yadav, 2018).
Advanced Drug Formulation
Investigations into the structure and molecular docking of compounds, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for anticancer activity, provide a foundation for exploring similar activities in this compound. Such research underlines the importance of structural analysis in identifying potential therapeutic applications (G. Sharma et al., 2018).
Pharmacokinetics and Toxicity Studies
The quantification of related compounds, like acetaminophen, in biological matrices using advanced analytical techniques, points to the potential for similar pharmacokinetic and toxicity studies on this compound. These studies are crucial for understanding the behavior of pharmaceutical compounds within the body and their safety profile (Rachel R. Taylor et al., 2013).
Environmental Persistence and Effects
Research on the persistence and partitioning of pharmaceuticals, including acetaminophen, in the aquatic environment can be extrapolated to assess the environmental impact of similar compounds. Understanding the environmental behavior of such chemicals is essential for evaluating their ecological risks and informing proper waste management strategies (Hiroshi Yamamoto et al., 2009).
Properties
IUPAC Name |
2-(4-methylphenoxy)-N-[3-(2-phenylmorpholin-4-yl)propyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3/c1-18-8-10-20(11-9-18)27-17-22(25)23-12-5-13-24-14-15-26-21(16-24)19-6-3-2-4-7-19/h2-4,6-11,21H,5,12-17H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUGCHOUCTFOKLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.